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Compound of Interest

Compound Name: Methylacifluorfen-d3

Cat. No.: B12412926 Get Quote

An In-Depth Technical Guide to
Methylacifluorfen-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methylacifluorfen-d3, a

deuterated analog of the herbicide Acifluorfen-methyl. This document is intended for

researchers, scientists, and professionals in drug development who utilize isotopically labeled

compounds for analytical and research purposes.

Introduction
Methylacifluorfen-d3 is the deuterated form of Methylacifluorfen, a diphenyl ether herbicide.

The stable isotope labeling with deuterium (³H or D) makes it a valuable tool in analytical and

metabolic studies, primarily as an internal standard for quantitative analysis of Acifluorfen-

methyl in various matrices. Its chemical properties are nearly identical to the non-deuterated

form, but its increased mass allows for clear differentiation in mass spectrometry-based

analyses.

Chemical Structure and Properties
The chemical structure of Methylacifluorfen-d3 is identical to that of Acifluorfen-methyl, with

the exception of the three hydrogen atoms on the methyl ester group being replaced by

deuterium atoms.
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Chemical Name: methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate-d3

Chemical Structure Diagram
Caption: Chemical structure of Methylacifluorfen-d3.

Physicochemical Properties
A summary of the key physicochemical properties for both Methylacifluorfen-d3 and its non-

deuterated counterpart, Acifluorfen-methyl, is presented in Table 1 for easy comparison. The

data for Acifluorfen-methyl is widely available, while the data for the deuterated form is based

on the addition of three deuterium atoms.

Table 1: Physicochemical Properties of Methylacifluorfen-d3 and Acifluorfen-methyl

Property
Methylacifluorfen-
d3

Acifluorfen-methyl Reference

Chemical Formula C₁₅H₆D₃ClF₃NO₅ C₁₅H₉ClF₃NO₅ N/A,[1][2]

Molecular Weight 378.70 g/mol 375.68 g/mol N/A,[1][2]

CAS Number
50594-67-7 (for

parent)
50594-67-7 [3]

Appearance Solid
White to off-white

solid
N/A,

Melting Point Not available 58-59 °C

Boiling Point Not available
392.3±42.0 °C

(Predicted)

Density Not available
1.472±0.06 g/cm³

(Predicted)

Synthesis and Isotopic Labeling
The synthesis of Methylacifluorfen-d3 typically involves the esterification of the parent acid,

Acifluorfen, with deuterated methanol (CD₃OH) in the final step. The general synthetic route for
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Acifluorfen and its subsequent esterification is a multi-step process.

A potential synthetic pathway is outlined below:

Acifluorfen

Esterification

Deuterated
Methanol (CD3OH)

Methylacifluorfen-d3

Click to download full resolution via product page

Caption: General synthesis pathway for Methylacifluorfen-d3.

Experimental Protocol: Synthesis of Tritiated Acifluorfen
Methyl Ester
While a specific protocol for the synthesis of Methylacifluorfen-d3 is not readily available in

the public domain, a similar procedure for the synthesis of tritiated Acifluorfen methyl ester

provides valuable insight into the labeling process. The synthesis of [³H]-Acifluorfen methyl

ester was achieved from 3-[³H]-5-hydroxybenzoic acid. This suggests a similar multi-step

synthesis for the deuterated analog, likely starting from a deuterated precursor or introducing

the deuterium label in the final esterification step using deuterated methanol.

Applications in Research and Analysis
The primary application of Methylacifluorfen-d3 is as an internal standard in analytical

methods, particularly for the quantification of Acifluorfen-methyl in environmental and biological

samples. The use of a stable isotope-labeled internal standard is the gold standard in

quantitative mass spectrometry as it corrects for matrix effects and variations in sample

preparation and instrument response.

Experimental Workflow: Quantitative Analysis using LC-
MS/MS
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Below is a typical experimental workflow for the quantitative analysis of Acifluorfen-methyl

using Methylacifluorfen-d3 as an internal standard.

Sample Preparation

LC-MS/MS Analysis

Data Analysis

Sample

Spike with
Methylacifluorfen-d3

Extraction

Cleanup

LC Separation

MS/MS Detection

Calculate Peak Area Ratio
(Analyte/Internal Standard)

Quantification of
Acifluorfen-methyl

Calibration Curve
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Conclusion
Methylacifluorfen-d3 is an essential analytical tool for researchers and scientists studying the

herbicide Acifluorfen-methyl. Its use as an internal standard in mass spectrometry-based

methods ensures accurate and reliable quantification. This guide provides a foundational

understanding of its chemical properties, synthesis, and applications, serving as a valuable

resource for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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